Cas no 4355-46-8 (2-Amino-2-phenylpropanenitrile)

• Product Name: 2-Amino-2-phenylpropanenitrile
• CAS No: 4355-46-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD08059136
• CID: 1515627
• Update Time: 2025-06-13

2-Amino-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-amino-a-methyl-
• α-amino-α-methylphenylacetonitrile
• 2-amino-2-phenylpropanenitrile
• 2-Amino-2-phenylpropionitril
• 2-Amino-2-phenylpropionitrile
• 2-amino-2-phenyl-propionitrile
• alpha-amino-alpha-methylphenylacetonitrile
• SY039093
• A924073
• 2-Amino-2-phenylpropanenitrile

• MDL： MFCD08059136
• Inchi： 1S/C9H10N2/c1-9(11,7-10)8-5-3-2-4-6-8/h2-6H,11H2,1H3
• InChI Key： ZXIXBPGNGUZOBB-UHFFFAOYSA-N
• SMILES： NC(C#N)(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-2-phenylpropanenitrile

Comprehensive Analysis of 2-Amino-2-phenylpropanenitrile (CAS No. 4355-46-8): Properties, Applications, and Industry Insights

2-Amino-2-phenylpropanenitrile (CAS No. 4355-46-8), also known as α-phenyl-β-aminopropionitrile, is a versatile organic compound with significant relevance in pharmaceutical and chemical research. This nitrile derivative features a phenyl group and an amino group attached to a propanenitrile backbone, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₉H₁₀N₂, and unique structural properties have garnered attention for applications ranging from drug development to specialty material synthesis.

In recent years, the demand for nitrile-based compounds like 2-Amino-2-phenylpropanenitrile has surged due to their role in crafting bioactive molecules. Researchers frequently explore its potential in chiral synthesis and asymmetric catalysis, addressing trending topics such as green chemistry and sustainable manufacturing. A common query among scientists is: "How does 2-Amino-2-phenylpropanenitrile enhance enantioselective reactions?" Studies highlight its utility in constructing stereocenters, crucial for producing optically active pharmaceuticals.

The compound’s physicochemical properties—including a melting point of 85–88°C and solubility in polar solvents like ethanol—make it adaptable for lab-scale and industrial processes. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor given its use in high-value applications. Discussions on platforms like ResearchGate often emphasize optimizing synthesis routes for CAS No. 4355-46-8 to reduce byproducts, aligning with the industry’s focus on atom economy.

Beyond pharmaceuticals, 2-Amino-2-phenylpropanenitrile finds niche roles in agrochemicals and material science. Its derivatization into heterocyclic frameworks is a hot topic, particularly for designing crop protection agents with lower environmental impact. Innovators also investigate its incorporation into polymeric materials to modify thermal stability or mechanical strength, answering search trends like "nitrile monomers for advanced polymers."

Regulatory and safety profiles of CAS No. 4355-46-8 are frequently updated in databases like PubChem and Reaxys. While not classified as hazardous under major guidelines, proper handling protocols—such as using PPE and ventilation—are recommended. This aligns with the broader shift toward ESG compliance in chemical industries, a recurring theme in LinkedIn discussions among process chemists.

Market analysts note growing procurement of 2-Amino-2-phenylpropanenitrile by CDMOs (Contract Development and Manufacturing Organizations), driven by outsourcing trends in drug discovery. Keywords like "high-purity nitrile suppliers" and "custom synthesis CAS 4355-46-8" reflect commercial interest. Patent filings, such as those related to kinase inhibitors, further validate its industrial importance.

In conclusion, 2-Amino-2-phenylpropanenitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving research questions—"Can biocatalysis improve its synthesis?" or "What novel ligands derive from this scaffold?"—ensure its continued relevance. For laboratories and enterprises alike, staying abreast of advancements around CAS No. 4355-46-8 is key to leveraging its full potential.